Cas no 6635-60-5 (6-chloro-N4-(3-chloro-4-methylphenyl)pyrimidine-2,4-diamine)

• Product Name: 6-chloro-N4-(3-chloro-4-methylphenyl)pyrimidine-2,4-diamine
• CAS No: 6635-60-5
• MF: C₁₁H₁₀Cl₂N₄
• MW: 269.129899501801
• MDL: MFCD00664667
• CID: 528256
• Update Time: 2026-04-29

6-chloro-N4-(3-chloro-4-methylphenyl)pyrimidine-2,4-diamine Chemical and Physical Properties

Names and Identifiers

• 2,4-Pyrimidinediamine,6-chloro-N4-(3-chloro-4-methylphenyl)-
• 2,4-pyrimidinediamine, 6-chloro-N~4~-(3-chloro-4-methylphenyl)-
• 6-Chloro-N~4~-(3-chloro-4-methylphenyl)pyrimidine-2,4-diamine
• 6-chloro-N4-(3-chloro-4-methylphenyl)pyrimidine-2,4-diamine

• MDL： MFCD00664667

Computed Properties

• Exact Mass: 268.0285

Experimental Properties

• PSA: 63.83
• LogP: 4.07180

Additional information on 6-chloro-N4-(3-chloro-4-methylphenyl)pyrimidine-2,4-diamine

6-Chloro-N4-(3-Chloro-4-Methylphenyl)Pyrimidine-2,4-Diamine: A Comprehensive Overview

The compound with CAS No. 6635-60-5, commonly referred to as 6-chloro-N4-(3-chloro-4-methylphenyl)pyrimidine-2,4-diamine, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound belongs to the class of pyrimidine derivatives, which are well-known for their versatile properties and wide-ranging uses in pharmaceuticals, agrochemicals, and advanced materials. The structure of this compound is characterized by a pyrimidine ring system substituted with chlorine atoms and an N-substituted aryl group, making it a unique member of the pyrimidine family.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 6-chloro-N4-(3-chloro-4-methylphenyl)pyrimidine-2,4-diamine through various routes. One of the most promising methods involves the use of microwave-assisted synthesis, which not only enhances reaction efficiency but also minimizes the formation of unwanted byproducts. This approach has been extensively documented in recent studies, highlighting its potential for large-scale production in industrial settings.

The physical and chemical properties of 6-chloro-N4-(3-chloro-4-methylphenyl)pyrimidine-2,4-diamine have been thoroughly investigated to understand its behavior under different conditions. For instance, its melting point and solubility characteristics have been found to be highly dependent on the substituents present on the pyrimidine ring. These properties make it an ideal candidate for applications in drug delivery systems and advanced polymer materials.

In terms of biological activity, 6-chloro-N4-(3-chloro-4-methylphenyl)pyrimidine-2,4-diamine has shown remarkable potential as a lead compound in drug discovery programs targeting various diseases. Recent studies have demonstrated its ability to inhibit key enzymes involved in cancer progression, making it a valuable asset in oncology research. Additionally, its role as a building block in the synthesis of bioactive molecules has been explored in several academic and industrial settings.

The environmental impact of 6-chloro-N4-(3-chloro-4-methylphenyl)pyrimidine-2,4-diamine has also been a subject of interest in recent years. Researchers have focused on developing sustainable synthesis methods that minimize waste generation and reduce the carbon footprint associated with its production. These efforts align with global initiatives aimed at promoting green chemistry practices across various industries.

Looking ahead, the future prospects for 6-chloro-N4-(3-chloro-4-methylphenyl)pyrimidine-2,4-diamine appear promising as ongoing research continues to uncover new applications and improve its synthesis methods. Its unique combination of structural features and functional properties positions it as a key player in the development of next-generation materials and therapeutic agents.